Cas no 61417-99-0 (8-Quinolinecarbonitrile, 5,6,7,8-tetrahydro-3,8-dimethyl-)

• Product Name: 8-Quinolinecarbonitrile, 5,6,7,8-tetrahydro-3,8-dimethyl-
• CAS No: 61417-99-0
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 954470
• PubChem ID: 12351931
• Update Time: 2025-04-19

8-Quinolinecarbonitrile, 5,6,7,8-tetrahydro-3,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinecarbonitrile, 5,6,7,8-tetrahydro-3,8-dimethyl-
• SCHEMBL10979432
• DB-325661
• 3,8-dimethyl-8-cyano-5,6,7,8-tetrahydroquinoline
• 8-Cyano-5,6,7,8-tetrahydro-3,8-dimethylquinoline
• 61417-99-0
• 3,8 -dimethyl-8-cyano-5,6,7,8-tetrahydroquinoline

• Inchi： 1S/C12H14N2/c1-9-6-10-4-3-5-12(2,8-13)11(10)14-7-9/h6-7H,3-5H2,1-2H3
• InChI Key： RAQHNEYZSLCTLR-UHFFFAOYSA-N
• SMILES： N1C=C(C)C=C2C=1C(C#N)(C)CCC2

Computed Properties

• Exact Mass: 186.115698455g/mol
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7Ų